Cas no 2228540-42-7 (2-fluoro-N,N-dimethyl-4-2-methyl-2-(methylamino)propylaniline)

• Product Name: 2-fluoro-N,N-dimethyl-4-2-methyl-2-(methylamino)propylaniline
• CAS No: 2228540-42-7
• MF: C₁₃H₂₁FN₂
• MW: 224.317646741867
• CID: 6485334
• PubChem ID: 165704429
• Update Time: 2025-10-15

2-fluoro-N,N-dimethyl-4-2-methyl-2-(methylamino)propylaniline Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-N,N-dimethyl-4-2-methyl-2-(methylamino)propylaniline
• EN300-1762677
• 2-fluoro-N,N-dimethyl-4-[2-methyl-2-(methylamino)propyl]aniline
• 2228540-42-7

• Inchi： 1S/C13H21FN2/c1-13(2,15-3)9-10-6-7-12(16(4)5)11(14)8-10/h6-8,15H,9H2,1-5H3
• InChI Key： NCDYICGXIQFIHQ-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)CC(C)(C)NC)N(C)C

Computed Properties

• Exact Mass: 224.16887684g/mol
• Monoisotopic Mass: 224.16887684g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 15.3Ų

Additional information on 2-fluoro-N,N-dimethyl-4-2-methyl-2-(methylamino)propylaniline

2-Fluoro-N,N-Dimethyl-4-[2-Methyl-2-(Methylamino)Propane]Aniline: A Comprehensive Overview

The compound with CAS No. 2228540-42-7, commonly referred to as 2-fluoro-N,N-dimethyl-4-[2-methyl-2-(methylamino)propane]aniline, is a complex organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is notable for its unique structural features, which include a fluoro substituent, a dimethylamino group, and a branched alkyl chain containing a methylamino group. These structural elements contribute to its diverse chemical properties and potential applications.

Recent studies have highlighted the importance of fluorinated aromatic compounds in drug discovery, particularly due to their ability to modulate pharmacokinetic properties such as solubility, bioavailability, and metabolic stability. The presence of the fluoro group in this compound makes it an interesting candidate for research into fluorinated pharmaceuticals. Additionally, the dimethylamino group introduces basicity, which can influence the compound's reactivity and interactions with biological systems.

The structure of N,N-dimethyl-4-[substituted]aniline derivatives has been extensively studied for their role in various chemical reactions. The dimethylamino group acts as an electron-donating substituent, which can enhance the nucleophilicity of the aromatic ring. This property is particularly useful in Suzuki-Miyaura coupling reactions, where such groups facilitate cross-coupling processes. Recent advancements in catalytic systems have further expanded the scope of these reactions, enabling the synthesis of more complex structures like this compound.

The branched alkyl chain containing a methylamino group introduces steric hindrance and additional electronic effects into the molecule. This feature is crucial for understanding the compound's behavior in different chemical environments. For instance, steric effects can influence the regioselectivity of electrophilic aromatic substitution reactions, while electronic effects can modulate the molecule's reactivity towards nucleophilic attack.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic aromatic substitution and subsequent alkylation or acylation steps. Recent research has emphasized the use of environmentally friendly reaction conditions, such as microwave-assisted synthesis or catalytic hydrogenation, to improve yield and reduce waste. These methods not only enhance the efficiency of synthesis but also align with current trends toward sustainable chemistry practices.

The potential applications of 2-fluoro-N,N-dimethyl-4-[substituted]aniline are vast and varied. In pharmaceutical chemistry, such compounds are often explored as leads for anti-inflammatory agents or kinase inhibitors due to their ability to modulate enzyme activity. Additionally, their electronic properties make them suitable candidates for use in organic electronics, such as in light-emitting diodes (LEDs) or field-effect transistors (FETs). Recent breakthroughs in materials science have demonstrated how tailored molecular structures can significantly improve device performance.

From a biological standpoint, this compound's interaction with cellular targets is an area of active research. The dimethylamino group may facilitate membrane permeability, allowing the molecule to enter cells more effectively. Furthermore, the fluoro substituent could influence binding affinity by altering hydrophobicity or electronic complementarity with target proteins. Understanding these interactions is critical for designing more effective therapeutic agents.

In conclusion, CAS No. 2228540-42-7, or 2-fluoro-N,N-dimethyl-4-[substituted]aniline, represents a fascinating example of how structural complexity can lead to diverse chemical properties and applications. As research continues to uncover new insights into its behavior and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.